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Compound of Interest

Compound Name: (Rac)-WAY-161503 hydrochloride

Cat. No.: B1662587 Get Quote

Technical Support Center: (Rac)-WAY-161503
Hydrochloride
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with (Rac)-WAY-161503 hydrochloride. Below you

will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to

ensure the safe and effective use of this compound in your experiments.

Chemical and Physical Properties
(Rac)-WAY-161503 hydrochloride is a potent and selective 5-HT2C receptor agonist.[1][2] It is

a valuable tool for investigating the role of the 5-HT2C receptor in various physiological

processes.
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Property Value Source

Synonym

8,9-Dichloro-2,3,4,4a-

tetrahydro-1H-pyrazino[1,2-

a]quinoxalin-5(6H)-one

hydrochloride

Molecular Formula C₁₁H₁₁Cl₂N₃O · HCl [3]

Molecular Weight 308.59 g/mol

CAS Number 276695-22-8 [2]

Appearance White to off-white powder

Purity ≥98% (HPLC) or ≥99%

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity and activity of (Rac)-WAY-
161503 hydrochloride.

Condition Recommendation Source

Powder Storage

Desiccate at room temperature

or store at -20°C for long-term

(up to 3 years).

[3][4]

Solution Storage

Store stock solutions at -20°C

for up to 1 month or -80°C for

up to 6 months. Aliquot to

avoid repeated freeze-thaw

cycles.

[1]

Shipping

Shipped at room temperature

with blue ice; stable for several

weeks under these conditions.

[5][6]
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This guide addresses common issues that may arise during the handling and use of (Rac)-
WAY-161503 hydrochloride.
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Issue Possible Cause Solution

Difficulty Dissolving the

Compound

Compound has low solubility in

aqueous solutions.

Use an appropriate solvent

such as DMSO.[1][4][5] For

higher solubility, you can warm

the tube to 37°C and use an

ultrasonic bath.[7] If

precipitation occurs, heating

and/or sonication can aid

dissolution.[1]

Inconsistent Experimental

Results

Improper storage leading to

degradation. Repeated freeze-

thaw cycles of stock solutions.

Ensure the compound is

stored according to the

recommended conditions (see

Handling and Storage table).

Prepare single-use aliquots of

your stock solution to avoid

degradation from repeated

temperature changes.[1]

Precipitation in In Vivo

Formulation

The compound has

precipitated out of the vehicle

solution.

Ensure the stock solution is

clear before adding co-

solvents. Prepare fresh

working solutions for in vivo

experiments on the day of use.

[1] Consider using a

formulation with co-solvents

like PEG300, Tween-80, or

SBE-β-CD.[1]

Unexpected Biological Effects Off-target effects at high

concentrations.

(Rac)-WAY-161503

hydrochloride is selective for

the 5-HT2C receptor but can

interact with 5-HT2A and 5-

HT2B receptors at different

concentrations.[8][9] Perform

dose-response experiments to

determine the optimal
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concentration for your specific

model and desired effect.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of (Rac)-WAY-161503 hydrochloride?

A1: (Rac)-WAY-161503 hydrochloride is a potent and selective agonist for the serotonin 5-

HT2C receptor, with a Ki of 4 nM and an EC50 of 12 nM.[1][2] Activation of this G-protein

coupled receptor (GPCR) stimulates intracellular signaling pathways, such as inositol

phosphate (IP) formation and calcium mobilization.[8][9]

Q2: What are the recommended solvents for this compound?

A2: For in vitro studies, DMSO is the most commonly recommended solvent.[1][4][5] The

compound is soluble in DMSO at concentrations greater than 10 mg/mL. It is also soluble in

chloroform, dichloromethane, ethyl acetate, and acetone.[7] For in vivo experiments, specific

formulations using co-solvents are necessary.

Q3: How should I prepare a solution for in vivo administration?

A3: A common method involves first dissolving the compound in DMSO to create a stock

solution. This stock is then further diluted with a mixture of co-solvents. For example, a vehicle

could consist of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] It is

recommended to prepare these working solutions fresh on the day of the experiment.[1]

Q4: What are the key safety precautions I should take when handling this compound?

A4: You should use proper personal protective equipment (PPE), including gloves, lab coat,

and safety glasses.[3] Work in a well-ventilated area and avoid inhaling dust or aerosols.[3] In

case of contact with eyes or skin, flush immediately with plenty of water.[3] For detailed

information, refer to the Material Safety Data Sheet (MSDS).

Q5: What are the known applications of (Rac)-WAY-161503 hydrochloride in research?

A5: This compound is primarily used in neuroscience research to study the effects of 5-HT2C

receptor activation. It has been investigated for its anti-obesity and antidepressant-like effects.
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[1][2] Studies have shown it can decrease food intake and locomotor activity in animal models.

[1][8]

Experimental Protocols & Signaling Pathways
In Vitro Calcium Mobilization Assay
This protocol outlines a general procedure for measuring 5-HT2C receptor activation by

monitoring intracellular calcium changes.

Cell Preparation

Dye Loading

Compound Treatment

Measurement

Culture cells expressing
5-HT2C receptor

Plate cells in a
96-well plate

Incubate cells with
dye solution

Prepare calcium-sensitive
dye solution (e.g., Fluo-4 AM)

Add compound to wells

Prepare serial dilutions of
(Rac)-WAY-161503 hydrochloride

Measure fluorescence intensity
over time using a plate reader

Analyze data to determine
EC50 value

Click to download full resolution via product page
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Caption: Workflow for an in vitro calcium mobilization assay.

Signaling Pathway of 5-HT2C Receptor Activation
Activation of the 5-HT2C receptor by (Rac)-WAY-161503 hydrochloride initiates a cascade of

intracellular events.
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Caption: 5-HT2C receptor signaling cascade upon agonist binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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